Cas no 42972-46-3 (1-(5-Methylpyridin-3-yl)ethanone)

1-(5-Methylpyridin-3-yl)ethanone is a versatile organic compound featuring a pyridine ring substituted with a methyl group at the 5-position and an acetyl group at the 3-position. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients and fine chemicals. Its well-defined reactivity allows for selective functionalization, enabling applications in cross-coupling reactions, heterocyclic derivatization, and other synthetic transformations. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its consistent purity and reliable performance make it a preferred choice for research and industrial-scale processes requiring precise molecular frameworks.
1-(5-Methylpyridin-3-yl)ethanone structure
42972-46-3 structure
Product Name:1-(5-Methylpyridin-3-yl)ethanone
CAS No:42972-46-3
MF:C8H9NO
MW:135.163161993027
MDL:MFCD11553496
CID:1011620
PubChem ID:577569
Update Time:2025-05-27

1-(5-Methylpyridin-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(5-Methylpyridin-3-yl)ethanone
    • 3-acetyl-5-methylpyridine
    • Ethanone, 1-(5-Methyl-3-pyridinyl)-
    • 3-acetyl-5-methylpyridin
    • SCHEMBL3102318
    • 1-(5-methylpyridin-3-yl)ethan-1-one
    • 1-(5-methylpyrid-3-yl)ethanone
    • MFCD11553496
    • Z1198331406
    • 42972-46-3
    • 1-(5-Methyl-3-pyridinyl)ethanone #
    • I11175
    • EN300-136658
    • DTXSID00341985
    • AC-31666
    • AS-62329
    • 1-(5-methyl-pyridin-3-yl)-ethanone
    • AKOS006324323
    • CS-0101623
    • A872779
    • 1-(5-Methyl-3-pyridyl)ethanone
    • DB-336830
    • NS00113948
    • SY155666
    • MDL： MFCD11553496
    • Inchi： 1S/C8H9NO/c1-6-3-8(7(2)10)5-9-4-6/h3-5H,1-2H3
    • InChI Key： DIASEPULVQSMAS-UHFFFAOYSA-N
    • SMILES： O=C(C)C1C=NC=C(C)C=1

Computed Properties

  • Exact Mass: 135.06800
  • Monoisotopic Mass: 135.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 30Ų

Experimental Properties

  • PSA: 29.96000
  • LogP: 1.59260

1-(5-Methylpyridin-3-yl)ethanone Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(5-Methylpyridin-3-yl)ethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM129240-250mg
1-(5-methylpyridin-3-yl)ethan-1-one
 42972-46-3 95%
250mg
 $133 2023-02-18
Chemenu
CM129240-1g
1-(5-methylpyridin-3-yl)ethan-1-one
 42972-46-3 95%
1g
 $330 2023-02-18
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-NQ550-200mg
1-(5-Methylpyridin-3-yl)ethanone
 42972-46-3 95%
200mg
 829.0CNY 2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-NQ550-50mg
1-(5-Methylpyridin-3-yl)ethanone
 42972-46-3 95%
50mg
 332.0CNY 2021-08-04
TRC
M341065-10mg
1-(5-Methylpyridin-3-yl)ethanone
 42972-46-3
10mg
 $ 50.00 2022-06-03
TRC
M341065-50mg
1-(5-Methylpyridin-3-yl)ethanone
 42972-46-3
50mg
 $ 95.00 2022-06-03
TRC
M341065-100mg
1-(5-Methylpyridin-3-yl)ethanone
 42972-46-3
100mg
 $ 135.00 2022-06-03
Chemenu
CM129240-1g
1-(5-methylpyridin-3-yl)ethan-1-one
 42972-46-3 95%
1g
 $337 2021-08-05
Chemenu
CM129240-5g
1-(5-methylpyridin-3-yl)ethan-1-one
 42972-46-3 95%
5g
 $701 2021-08-05
Chemenu
CM129240-10g
1-(5-methylpyridin-3-yl)ethan-1-one
 42972-46-3 95%
10g
 $935 2021-08-05

1-(5-Methylpyridin-3-yl)ethanone Production Method

1-(5-Methylpyridin-3-yl)ethanone Related Literature

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